

Incidence and Spectrum of Neuropsychiatric Adverse Effects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Levetiracetam

CAS No.: 102767-28-2

Cat. No.: S532922

[Get Quote](#)

Levetiracetam's neuropsychiatric side effects present a significant concern, with studies reporting varying incidence rates. The following table quantifies these effects and identifies associated risk factors.

Table 1: Incidence and Risk Factors for Levetiracetam-Associated Neuropsychiatric Effects

| Aspect | Quantitative Data & Key Findings | Source & Population | | :--- | :--- | :--- | | **Overall Incidence** | 6.0% - 17.0% of patients [1] [2] [3]. One large study found 7.8% (111/1,412) experienced severe psychiatric symptoms [4]. | Multiple studies in adults and elderly patients. | | **Common Symptoms** | Agitation, hostility, anxiety, nervousness/irritability, depression, emotional lability, and sleep disturbances are common ($\geq 1/100$ to $< 1/10$) [1] [2]. Hostility (2.3%), anxiety (1.8%), and emotional lability (1.7%) are also reported [3]. | Clinical studies and manufacturer's prescribing information. | | **Severe Symptoms** | Psychosis, hallucinations, delusions, suicidal ideation/behavior, and severe aggression occur less frequently ($\geq 1/1,000$ to $< 1/100$) [1] [2] [5]. The prevalence of psychosis is estimated at 1.4% [1]. | Case series and post-marketing surveillance. | | **Key Risk Factors** | **Younger age** at epilepsy diagnosis and at LEV start [3]. **Concurrent use of Carbamazepine/Oxcarbazepine** (OR 14.62) [3]. **Rapid dose escalation** [1] [5]. History of **prior psychiatric conditions** [6] [3]. |

Management Protocols & Troubleshooting Guide

The following FAQs and protocols provide a structured approach for managing these neuropsychiatric adverse events.

FAQ 1: What is the first-line management for emergent neuropsychiatric symptoms? The initial step is a thorough assessment to confirm the symptom causality is linked to **levetiracetam**. Key actions include:

- **Causality Assessment:** Use standardized tools like the **Naranjo Scale** to establish a probable link between drug initiation/dose escalation and symptom onset [1].
- **Symptom Monitoring:** Employ psychiatric rating scales (e.g., **Brief Psychiatric Rating Scale (BPRS)** for psychosis, **Young Mania Rating Scale (YMRS)** for manic symptoms) to objectively quantify severity and track progression [1].
- **Rule Out Other Causes:** Exclude alternative causes like delirium, infection, or an underlying primary psychiatric disorder [2].

FAQ 2: What are the recommended interventional strategies? If a causal link is established, the following interventions are recommended, often leading to complete symptom resolution [1] [2] [4].

Table 2: Interventional Strategies for Managing Neuropsychiatric Adverse Effects

Intervention	Protocol Details	Clinical Evidence
Dose Reduction	Gradually reduce the dose by 250-500 mg at 1-2 week intervals while monitoring for symptom improvement and seizure control.	Can lead to improvement in behavioral problems without discontinuing an effective antiseizure medication [5].
Drug Discontinuation & Switching	Cross-taper off levetiracetam while initiating an alternative antiepileptic drug (AED). Common alternatives: Sodium valproate, brivaracetam, or lamotrigine [1] [2]. Note: Abrupt withdrawal must be avoided to prevent withdrawal seizures [6].	Multiple case series report complete and rapid resolution of symptoms after switching, often within 1-2 weeks [1] [2].
Adjunctive Pharmacotherapy	Pyridoxine (Vitamin B6): Supplementation (dose not standardized) may help alleviate neuropsychiatric symptoms, though evidence is still limited [5]. Antipsychotics: May be used short-term to manage severe symptoms like psychosis or aggression while the primary	A systematic review suggested potential benefit for pyridoxine [5]. Antipsychotics are a supportive measure for symptom control [4].


Intervention	Protocol Details	Clinical Evidence
	intervention (dose reduction/switch) is implemented [4].	

Proposed Mechanism of Action Underlying Side Effects

Levetiracetam's primary mechanism is binding to the **Synaptic Vesicle Protein 2A (SV2A)**, modulating neurotransmitter release [1] [7] [5]. The neuropsychiatric effects are thought to arise from its broader pharmacological impacts.

The diagram below summarizes the proposed pathway from drug mechanism to clinical neuropsychiatric symptoms.

Proposed Pathway for Levetiracetam Neuropsychiatric Effects



Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Beyond Seizure Control: A Case Series on Levetiracetam ... [pmc.ncbi.nlm.nih.gov]
2. understanding and managing levetiracetam-induced ... [pharmaceutical-journal.com]
3. Assessing the Incidence Rate of Neuropsychiatric Adverse ... [pmc.ncbi.nlm.nih.gov]
4. Levetiracetam induces severe psychiatric symptoms in ... [sciencedirect.com]
5. Levetiracetam - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
6. Levetiracetam: Side Effects and How to Manage Them [healthline.com]
7. Clinical Pharmacology and Pharmacokinetics of ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Incidence and Spectrum of Neuropsychiatric Adverse Effects].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b532922#managing-levetiracetam-side-effects-neuropsychiatric>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com